Cas no 1289218-74-1 (4-(1,2,2-Triphenylvinyl)benzaldehyde)

• Product Name: 4-(1,2,2-Triphenylvinyl)benzaldehyde
• CAS No: 1289218-74-1
• MF: C₂₇H₂₀O
• MW: 360.447107315063
• MDL: MFCD31619164
• CID: 4530895
• Update Time: 2025-05-25

4-(1,2,2-Triphenylvinyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1,2,2-triphenylethenyl)-
• 4-(1,2,2-Triphenylethenyl)benzaldehyde
• 4-(1,2,2-Triphenylvinyl)benzaldehyde
• 4-(Triphenylvinyl)benzaldehyde

• MDL： MFCD31619164
• Inchi： 1S/C27H20O/c28-20-21-16-18-25(19-17-21)27(24-14-8-3-9-15-24)26(22-10-4-1-5-11-22)23-12-6-2-7-13-23/h1-20H
• InChI Key： NUUXDUCNYZQXNU-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)/C(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 486
• Topological Polar Surface Area: 17.1

4-(1,2,2-Triphenylvinyl)benzaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(1,2,2-Triphenylvinyl)benzaldehyde

4-(1,2,2-Triphenylvinyl)benzaldehyde: A Comprehensive Overview

The compound CAS No. 1289218-74-1, commonly referred to as 4-(1,2,2-Triphenylvinyl)benzaldehyde, is a fascinating molecule with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in organic synthesis, materials science, and pharmacology. In this article, we delve into the details of its structure, synthesis, applications, and recent research findings.

Structure and Properties

4-(1,2,2-Triphenylvinyl)benzaldehyde features a benzaldehyde moiety attached to a triphenylvinyl group at the para position. The molecule's structure is characterized by a conjugated system that extends across the benzene rings and the vinyl group. This extended conjugation imparts unique electronic properties to the compound, making it an interesting candidate for studies in photochemistry and materials science.

Synthesis and Characterization

The synthesis of 4-(1,2,2-Triphenylvinyl)benzaldehyde typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the triphenylvinyl group with high precision. The characterization of this compound is often carried out using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and UV-Vis spectroscopy.

Applications in Organic Synthesis

Due to its versatile structure, 4-(1,2,2-Triphenylvinyl)benzaldehyde serves as a valuable building block in organic synthesis. It is frequently used in the construction of complex molecules with extended conjugation systems. Recent studies have highlighted its role in the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are important in nanotechnology and optoelectronic devices.

Role in Materials Science

The extended conjugation of 4-(1,2,2-Triphenylvinyl)benzaldehyde makes it an attractive candidate for applications in materials science. Researchers have explored its potential as a component in organic semiconductors and light-emitting materials. Recent findings suggest that incorporating this compound into polymer blends can enhance their electronic properties and mechanical stability.

Pharmacological Applications

In addition to its role in materials science, 4-(1,2,2-Triphenylvinyl)benzaldehyde has shown promise in pharmacology. Studies indicate that this compound exhibits moderate anti-inflammatory activity and could serve as a lead molecule for drug development. Ongoing research is focused on optimizing its bioavailability and exploring its potential as a therapeutic agent.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of 4-(1,2,2-Triphenylvinyl)benzaldehyde is crucial. Recent studies have assessed its biodegradability under various environmental conditions. Results suggest that while the compound is relatively stable under normal conditions, it can undergo degradation under specific microbial or photochemical conditions.

Safety and Handling

Handling 4-(1,2,2-Triphenylvinyl)benzaldehyde requires adherence to standard laboratory safety protocols. Proper ventilation should be ensured when working with this compound to minimize exposure risks. Storage should be carried out in a cool, dry place away from direct sunlight to maintain stability.